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Compound of Interest

Compound Name: ML281

Cat. No.: B609135 Get Quote

These application notes provide a detailed protocol for the preparation of stock solutions of

ML281, a potent and selective inhibitor of serine/threonine kinase 33 (STK33).[1][2][3] These

guidelines are intended for researchers, scientists, and professionals in the field of drug

development.

Properties of ML281
ML281 is a small molecule inhibitor with the following properties:

Property Value Source(s)

Molecular Formula C22H19N3O2S [2][4][5]

Molecular Weight 389.47 g/mol [1][2][4]

Appearance White to off-white solid [2]

Purity ≥98% [1]

CAS Number 1404437-62-2 [2][4][6]

Solubility of ML281
The solubility of ML281 in various solvents is summarized below. It is important to use fresh,

high-purity solvents to ensure optimal dissolution. For dimethyl sulfoxide (DMSO), it is
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recommended to use a fresh, anhydrous grade, as absorbed moisture can reduce the solubility

of ML281.[3]

Solvent Solubility Source(s)

DMSO 20 - 100 mg/mL [1][3][4][6][7]

Ethanol 3 mg/mL [3][6]

Water Insoluble [3][6]

DMF 33 mg/mL [7]

Experimental Protocol: Preparation of a 10 mM
ML281 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML281 in DMSO. This is a

common concentration for in vitro cellular assays.

Required Materials and Equipment
ML281 powder

Anhydrous DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Micropipettes

Vortex mixer

(Optional) Sonicator

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Handle ML281 powder in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for ML281 for comprehensive safety information.

Step-by-Step Procedure
Equilibrate ML281: Allow the vial of ML281 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh ML281: Accurately weigh out the desired amount of ML281 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.89

mg of ML281.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

ML281 powder.

Dissolve: Vortex the solution until the ML281 is completely dissolved. If necessary,

sonication can be used to aid dissolution.[4][8] Visually inspect the solution to ensure there

are no undissolved particles.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in microcentrifuge tubes or amber glass vials.

Store: Store the aliquots at the recommended temperature (see Section 4).

Stock Solution Calculation Guide
The following table provides the required mass of ML281 to prepare different volumes of

common stock solution concentrations.

Desired Concentration Volume Mass of ML281 Required

1 mM 1 mL 0.389 mg

5 mM 1 mL 1.95 mg

10 mM 1 mL 3.89 mg

50 mM 1 mL 19.47 mg
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The workflow for preparing an ML281 stock solution is illustrated in the diagram below.

Preparation

Storage

Start: Equilibrate ML281 Powder

Weigh ML281 Powder

1

Add Anhydrous DMSO

2

Vortex/Sonicate to Dissolve

3

Aliquot into Single-Use Vials

4

Store at -20°C or -80°C

5

Click to download full resolution via product page

Caption: Workflow for ML281 Stock Solution Preparation.
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Storage and Stability
Proper storage of ML281, both in its powdered form and as a stock solution, is crucial for

maintaining its activity.

Form
Storage
Temperature

Stability Source(s)

Powder -20°C Up to 3 years [4][8]

Powder +4°C Up to 2 years [4]

Stock Solution in

Solvent
-80°C Up to 2 years [2][3][4]

Stock Solution in

Solvent
-20°C 1 month to 1 year [2][3][4][6]

It is highly recommended to aliquot stock solutions to minimize the number of freeze-thaw

cycles, which can degrade the compound.

Disclaimer
This protocol is intended for research use only by qualified personnel. The user is responsible

for adhering to all applicable safety guidelines and for validating the protocol for their specific

application. The information provided is based on publicly available data and may vary

depending on the specific batch and purity of the ML281 used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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